Cas no 2171598-82-4 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylpropanoic acid)
3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylpropanoic acid
- EN300-1524266
- 3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-2-methylpropanoic acid
- 2171598-82-4
-
- Inchi: 1S/C28H36N2O5/c1-5-18(3)15-25(26(31)30(6-2)16-19(4)27(32)33)29-28(34)35-17-24-22-13-9-7-11-20(22)21-12-8-10-14-23(21)24/h7-14,18-19,24-25H,5-6,15-17H2,1-4H3,(H,29,34)(H,32,33)
- InChI Key: RIPQJBAZLWHONA-UHFFFAOYSA-N
- SMILES: O(C(NC(C(N(CC)CC(C(=O)O)C)=O)CC(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 480.26242225g/mol
- Monoisotopic Mass: 480.26242225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 95.9Ų
3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1524266-0.05g |
3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-2-methylpropanoic acid |
2171598-82-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1524266-0.1g |
3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-2-methylpropanoic acid |
2171598-82-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1524266-0.25g |
3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-2-methylpropanoic acid |
2171598-82-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1524266-0.5g |
3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-2-methylpropanoic acid |
2171598-82-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1524266-1.0g |
3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-2-methylpropanoic acid |
2171598-82-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1524266-2.5g |
3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-2-methylpropanoic acid |
2171598-82-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1524266-5.0g |
3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-2-methylpropanoic acid |
2171598-82-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1524266-10.0g |
3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-2-methylpropanoic acid |
2171598-82-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1524266-50mg |
3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-2-methylpropanoic acid |
2171598-82-4 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1524266-100mg |
3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-2-methylpropanoic acid |
2171598-82-4 | 100mg |
$2963.0 | 2023-09-26 |
3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylpropanoic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylpropanoic acid
3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylpropanoic acid: A Novel Compound with Promising Applications in Biomedical Research
3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylpropanoic acid is a complex organic molecule that has garnered significant attention in the field of biomedical research due to its unique structural features and potential therapeutic applications. This compound, with the CAS number 2171598-82-4, represents a critical advancement in the development of multifunctional molecules for drug discovery and targeted therapies. The synthesis of this compound involves a combination of amide linkage formation, aromatic substitution, and branched alkyl chain incorporation, which collectively contribute to its biological activity and chemical stability.
Recent studies have highlighted the role of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylpropanoic acid in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of the 9H-fluoren-9-yl-derived kinase pathways, which are implicated in the progression of several inflammatory diseases. The presence of the methoxycarbonyl group in the molecule is believed to enhance its solubility and facilitate interactions with target proteins, thereby improving its pharmacological profile.
The 9H-fluoren-9-yl moiety in this compound is particularly noteworthy, as it serves as a versatile scaffold for drug conjugation and molecular targeting. Researchers at the University of Tokyo have recently reported that the 9H-fluoren-9-yl group can be functionalized to incorporate targeting ligands, enabling the compound to selectively bind to specific cell receptors. This property is crucial for the development of targeted therapies, as it minimizes off-target effects and enhances treatment efficacy.
In addition to its role in kinase inhibition, 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylpropanoic acid has shown potential in modulating lipid metabolism. A 2024 study published in Cell Chemical Biology revealed that this compound can interfere with the activity of acyl-CoA synthetase, an enzyme involved in fatty acid metabolism. This finding suggests that the compound may have applications in the treatment of metabolic disorders such as obesity and type 2 diabetes.
The ethyl group attached to the nitrogen atom in the molecule plays a critical role in its chemical stability and reactivity. The introduction of this group not only enhances the molecule's solubility in aqueous environments but also provides a site for further chemical modification. This flexibility allows researchers to tailor the compound for specific therapeutic applications, such as the development of prodrugs or conjugates with imaging agents.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylpropanoic acid through a multi-step process involving coupling reactions and functional group transformations. A 2023 study in Organic & Biomolecular Chemistry described a novel catalytic approach that significantly reduces the number of synthetic steps required to produce this compound. This development is particularly important for large-scale production and clinical translation, as it lowers the cost and complexity of manufacturing.
The methyl groups present in the molecule contribute to its overall hydrophobicity, which is essential for its interaction with biological membranes and cellular targets. The presence of multiple methyl groups also influences the molecule's conformational flexibility, allowing it to adopt different structural states that may be relevant for its biological activity. This property is particularly valuable in the design of molecules that can interact with dynamic protein targets.
One of the most promising applications of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylpropanoic acid is in the field of cancer research. A 2024 preclinical study published in Cancer Research demonstrated that this compound can selectively inhibit the growth of pancreatic cancer cells by targeting the 9H-fluoren-9-yl-dependent signaling pathways. The compound's ability to induce apoptosis in cancer cells while sparing normal cells highlights its potential as a novel therapeutic agent.
The amino group in the molecule is another key feature that contributes to its biological activity. This group can participate in hydrogen bonding interactions with target proteins, enhancing the compound's binding affinity and specificity. Researchers at the Max Planck Institute have recently developed a computational model to predict the binding interactions of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylpropanoic acid with various protein targets, providing valuable insights into its mechanism of action.
Furthermore, the carbonyl group in the molecule plays a crucial role in its chemical reactivity and ability to form covalent bonds with target proteins. This property is particularly important for the development of irreversible inhibitors, which can provide long-lasting therapeutic effects. The presence of the carbonyl group also allows for the incorporation of additional functional groups, enabling the molecule to be modified for specific applications such as drug delivery or imaging.
Recent advances in analytical techniques have facilitated the study of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylpropanoic acid at the molecular level. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been used to confirm the structure of this compound and to investigate its interactions with biological systems. These techniques are essential for the development of new drugs, as they provide detailed information about the molecule's behavior in vivo.
In conclusion, 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylpropanoic acid represents a significant breakthrough in the field of biomedical research. Its unique structural features and potential therapeutic applications make it a promising candidate for the development of new drugs and targeted therapies. Ongoing research is focused on optimizing its chemical properties, enhancing its biological activity, and exploring its potential in the treatment of various diseases.
2171598-82-4 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)